Cas no 74800-54-7 (4-(5-Butyl-1,3-dioxan-2-yl)benzonitrile)

• Product Name: 4-(5-Butyl-1,3-dioxan-2-yl)benzonitrile
• CAS No: 74800-54-7
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 578095
• PubChem ID: 543680
• Update Time: 2025-10-06

4-(5-Butyl-1,3-dioxan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• trans-2-(4-Cyanophenyl)-5-N-butyl-1,3-dioxane
• 4-(5-BUTYL-1,3-DIOXAN-2-YL)-BENZONITRILE
• trans-4-(5-Butyl-1,3-dioxan-2-yl)benzonitrile
• 4-(5-butyl-1,3-dioxan-2-yl)benzonitrile
• PDX-4
• Benzonitrile, 4-(trans-5-butyl-1,3-dioxan-2-yl)-
• trans-4-(5-Butyl-[1,3]dioxan-2-yl)-benzonitrile
• 4-(trans-5-Butyl-1,3-dioxan-2-yl)benzonitrile
• 4-(5-butyl-1,3-dioxan-2-yl)benzenecarbonitrile
• ZCZHIMLDHBRGMF-UHFFFAOYSA-N
• ZCZHIMLDHBRGMF-CTYIDZIISA-N
• SBB059234
• ZCA80054
• TRANS-4-(5-BUTYL-1,3-DIOXANE-2-YL)BENZENENITRIL
• SCHEMBL1934266
• DTXSID10887783
• 74240-65-6
• AKOS015917759
• A929395
• 4-(5-Butyl-1,3-dioxan-2-yl)benzonitrile #
• FT-0725099
• 74800-54-7
• CS-0061472
• Benzonitrile, 4-(5-butyl-1,3-dioxan-2-yl)-
• DS-3251
• 4-((2r,5r)-5-butyl-1,3-dioxan-2-yl)benzonitrile
• MFCD03065939
• 4-(trans-5-n-butyl-1,3-dioxan-2-yl)-benzonitrile
• p-(trans-5-butyl-1,3-dioxan-2-yl)benzonitrile
• DTXSID80225774
• EINECS 278-000-7
• SCHEMBL7910396
• NS00037660
• CS-0160315
• BS-41676
• D82087
• DB-321773
• DTXCID10148265
• 4-(5-Butyl-1,3-dioxan-2-yl)benzonitrile

• Inchi： 1S/C15H19NO2/c1-2-3-4-13-10-17-15(18-11-13)14-7-5-12(9-16)6-8-14/h5-8,13,15H,2-4,10-11H2,1H3
• InChI Key： ZCZHIMLDHBRGMF-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C#N)=CC=2)OCC(C1)CCCC

Computed Properties

• Exact Mass: 245.14200
• Monoisotopic Mass: 245.141579
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 42.2

Experimental Properties

• Color/Form: White or light yellow powder.
• Density: 1.08
• Boiling Point: 379.7 °C at 760 mmHg
• Flash Point: 133.8 °C
• Refractive Index: 1.529
• PSA: 42.25000
• LogP: 3.41008
• Solubility: Almost insoluble in water, soluble in acetone, ethanol, toluene

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-(5-Butyl-1,3-dioxan-2-yl)benzonitrile

Professional Introduction to 4-(5-Butyl-1,3-dioxan-2-yl)benzonitrile (CAS No. 74800-54-7)

4-(5-Butyl-1,3-dioxan-2-yl)benzonitrile, with the chemical formula C₁₃H₁₄O₂N and CAS number 74800-54-7, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This heterocyclic aromatic nitrile derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a 1,3-dioxane moiety linked to a benzonitrile group introduces interesting electronic and steric characteristics, making it a valuable candidate for further exploration.

The compound's structure consists of a benzene ring substituted with a nitrile group at the 4-position and an ethylene bridge connected to a butyl group, which is further attached to a 1,3-dioxane ring. This arrangement imparts both rigidity and flexibility to the molecule, allowing it to interact with biological targets in diverse ways. The 1,3-dioxane moiety is particularly noteworthy, as it is known for its ability to enhance solubility and bioavailability in drug molecules, while also contributing to metabolic stability.

In recent years, there has been growing interest in exploring the pharmacological potential of nitrile-containing compounds. Nitriles are known for their versatile reactivity and ability to serve as precursors for various pharmacologically active molecules. The benzonitrile moiety in 4-(5-butyl-1,3-dioxan-2-yl)benzonitrile can undergo hydrolysis or reduction to yield carboxylic acids or amines, respectively, which are common functional groups in many drugs. This chemical versatility makes the compound a promising scaffold for medicinal chemistry investigations.

The synthesis of 4-(5-butyl-1,3-dioxan-2-yl)benzonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Typically, the synthesis starts with the preparation of the dioxane derivative followed by its coupling with benzonitrile using appropriate coupling reagents. The butyl group can be introduced at various stages of the synthesis, depending on the desired regioselectivity and reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve efficient and scalable production.

The pharmacological properties of 4-(5-butyl-1,3-dioxan-2-yl)benzonitrile have been investigated in several preclinical studies. Researchers have explored its potential as an intermediate in the development of novel therapeutic agents targeting various diseases. For instance, preliminary studies suggest that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its structural features make it a candidate for developing kinase inhibitors or other enzyme-targeting drugs.

The role of computational chemistry and molecular modeling has been instrumental in understanding the binding interactions of 4-(5-butyl-1,3-dioxan-2-yl)benzonitrile with biological targets. These studies have provided insights into how the compound interacts with proteins and enzymes at an atomic level, guiding the design of more potent derivatives. By leveraging high-performance computing resources, researchers can predict binding affinities and optimize lead structures before conducting expensive wet-lab experiments.

The impact of 4-(5-butyl-1,3-dioxan-2-yl)benzonitrile extends beyond academic research; it also holds industrial significance. Pharmaceutical companies are increasingly interested in licensing or developing novel compounds based on this scaffold due to its perceived pharmacological advantages. The compound's structural complexity allows for fine-tuning its properties through structural modifications, making it adaptable for various therapeutic applications.

In conclusion, 4-(5-butyl-1,3-dioxan-2-yl)benzonitrile (CAS No. 74800-54-7) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its chemical versatility, make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to advance, compounds like this one will play a crucial role in discovering new treatments for complex diseases.